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molecular formula C9H7NO3 B1362455 5-Methylisatoic anhydride CAS No. 4692-99-3

5-Methylisatoic anhydride

Cat. No. B1362455
CAS RN: 4692-99-3
M. Wt: 177.16 g/mol
InChI Key: IIXZSGIPOINDJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06187923B1

Procedure details

To a mixture of 10.0 g (66.0 mmol) of 5-methylanthranilic acid in 60 mL of 1,4-dioxane was slowly added 100 mL (193 mmol) of a 1.93 molar solution of phosgene in toluene, at room temperature. The mixture was stirred overnight at room temperature, followed by concentration in vacuo to a small volume. The concentrated reaction mixture was filtered through silica and the filter cake was washed with hexane to give 9.81 g (83.7%) of the 5-methylisatoic anhydride as a light yellow solid. MS (Cl mode) m/z 160 (M-18, 100%), 178 (M+H, 71%).
Name
5-methylanthranilic acid
Quantity
10 g
Type
reactant
Reaction Step One
Name
1,4-dioxane
Quantity
60 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
phosgene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
5-methylisatoic anhydride
Yield
83.7%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:10]=[C:6]([C:7]([OH:9])=[O:8])[C:5]([NH2:11])=[CH:4][CH:3]=1.[C:12](Cl)(Cl)=[O:13]>O1CCOCC1.C1(C)C=CC=CC=1>[CH3:1][C:2]1[CH:10]=[C:6]2[C:7]([O:9][C:12](=[O:13])[NH:11][C:5]2=[CH:4][CH:3]=1)=[O:8]

Inputs

Step One
Name
5-methylanthranilic acid
Quantity
10 g
Type
reactant
Smiles
CC1=CC=C(C(C(=O)O)=C1)N
Name
1,4-dioxane
Quantity
60 mL
Type
solvent
Smiles
O1CCOCC1
Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
phosgene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(Cl)Cl
Step Four
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at room temperature
CONCENTRATION
Type
CONCENTRATION
Details
followed by concentration in vacuo to a small volume
CUSTOM
Type
CUSTOM
Details
The concentrated reaction mixture
FILTRATION
Type
FILTRATION
Details
was filtered through silica
WASH
Type
WASH
Details
the filter cake was washed with hexane

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
5-methylisatoic anhydride
Type
product
Smiles
CC1=CC=C2C(C(=O)OC(N2)=O)=C1
Measurements
Type Value Analysis
AMOUNT: MASS 9.81 g
YIELD: PERCENTYIELD 83.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.